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Compound of Interest

Compound Name: 4-Fluoro-2-methylbenzonitrile

Cat. No.: B118529

An In-depth Technical Guide to 4-Fluoro-2-methylbenzonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Fluoro-2-methylbenzonitrile, also known as 2-cyano-5-fluorotoluene, is a fluorinated
aromatic compound with significant applications in various fields of chemical synthesis.[1] Its
unique structure, featuring a nitrile group, a methyl group, and a fluorine atom on a benzene
ring, makes it a versatile building block and a key intermediate in the synthesis of
pharmaceuticals, agrochemicals, and advanced materials.[2][3][4] This guide provides a
comprehensive overview of its molecular structure, physicochemical properties, synthesis
protocols, and key applications.

Molecular and Physicochemical Properties

4-Fluoro-2-methylbenzonitrile is a white to light yellow crystalline powder at room
temperature.[2][5] The fluorine substitution enhances the molecule's reactivity and stability,
making it a valuable component in drug discovery and material science.[2] For instance, the
presence of the methyl group has been shown to enhance the thermal stability of molecules
synthesized from this compound.[1]

Quantitative Data Summary
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The key identifiers and physicochemical properties of 4-Fluoro-2-methylbenzonitrile are
summarized in the table below for easy reference and comparison.

Property Value Reference(s)

Molecular Formula CsHeFN [1112][6]

Molecular Weight 135.14 g/mol [1][2][6]

CAS Number 147754-12-9 [1][21[5][6]

Appearance White to almost white (2]
powder/crystals

Melting Point 69 - 74 °C (12151071

Boiling Point 214.6 °C (at 760 mmHg) [51[7]

Density 1.11 g/cm3 [51[7]

BJBXUIUJKPOZLV-
InChl Key [3]
UHFFFAOYSA-N

SMILES String Cclcc(F)ccclC#N [3]

Purity 297% [1]

Molecular Structure

The structure of 4-Fluoro-2-methylbenzonitrile consists of a central benzene ring. A methyl
group (-CHs) is attached at position 2, a cyano group (-C=N) at position 1, and a fluorine atom
(-F) at position 4. This substitution pattern is critical to its chemical reactivity, particularly its
utility in nucleophilic aromatic substitution reactions.[1][2]
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Reaction Preparation Dehydration Reaction

Suspend 4-fluoro-2-
methylbenzaldoxime and
NaHS0a4-H20 in Toluene

Heat mixture to
110-115°C

Filter & Dry Product:
4-Fluoro-2-methylbenzonitrile

Add H20 & Separate Layers gmg Concentrate Organic Layer

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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